Cas no 21725-69-9 (1,2-benzoxazol-3-ol)

• Product Name: 1,2-benzoxazol-3-ol
• CAS No: 21725-69-9
• MF: C₇H₅NO₂
• MW: 135.120101690292
• MDL: MFCD09881116
• CID: 88289
• PubChem ID: 329766831
• Update Time: 2025-10-30

1,2-benzoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• Benzo[d]isoxazol-3-ol
• 1,2-Benzisoxazol-3(2H)-one
• 1,2-benzoxazol-3-one
• 1,2-benzisoxazol-3-ol
• 1,2-Benzisoxazol-3-ol 1,2-Benzisoxazolin-3-one 3-Hydroxy-1,2-benzisoxazole Benzo[d]isoxazol-3-ol
• 1,2-Benzisoxazolin-3-one
• 1,2-benzoxazol-3-ol
• 3-hydroxy-1,2-benzisoxazole
• 3-Hydroxybenzisoxazole
• 3-hydroxy benzisoxazole
• GEO-00265
• SY031398
• BDBM23166
• benzo[d]isoxazol-3-one
• 9EW
• NSC683715
• CHEMBL444173
• W-200224
• Z1592042113
• A3882
• 1,2-Benzisoxazol-3-ol (8CI)
• benzisoxazolone
• AM84767
• PS-4486
• SDCCGMLS-0066198.P001
• 3-Hydroxybenzisoxazole, 97%
• CHEBI:194613
• AKOS015900036
• DTXSID80176116
• 21725-69-9
• A878953
• MFCD00125030
• EN300-80715
• NSC-683715
• CS-W013360
• hydroxybenzisoxazole
• AKOS005199055
• BDBM50232880
• AC-26513
• SCHEMBL468359
• FT-0606284
• 1,2-Benzisoxazol-3(2h)-one;1,2-Benzoxazol-3-ol;
• BBL103636
• DB-066611
• STL557446
• 2H-1,2-BENZOXAZOL-3-ONE

• MDL： MFCD09881116
• Inchi： 1S/C7H5NO2/c9-7-5-3-1-2-4-6(5)10-8-7/h1-4H,(H,8,9)
• InChI Key： QLDQYRDCPNBPII-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 135.03200
• Monoisotopic Mass: 135.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.379
• Melting Point: 140-145 °C
• Boiling Point: 299.9℃ at 760 mmHg
• Flash Point: 135.2±19.8 °C
• Refractive Index: 1.664
• PSA: 46.26000
• LogP: 1.53340

1,2-benzoxazol-3-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：DE4933500
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles Benzisoxazolones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2-benzoxazol-3-ol

Comprehensive Overview of 1,2-Benzoxazol-3-ol (CAS No. 21725-69-9)

1,2-Benzoxazol-3-ol, also known by its CAS number 21725-69-9, is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical research. This compound is characterized by its unique benzoxazole core and hydroxyl group, which confer it with a range of chemical and biological properties that make it an important molecule in various scientific and industrial contexts.

The molecular structure of 1,2-benzoxazol-3-ol consists of a benzene ring fused with an oxazole ring, with a hydroxyl group attached to the third position of the oxazole ring. This arrangement provides the compound with notable stability and reactivity, making it a valuable intermediate in synthetic chemistry. The compound's ability to form stable complexes with various metal ions has also been extensively studied, highlighting its potential in coordination chemistry and catalysis.

In the pharmaceutical industry, 1,2-benzoxazol-3-ol has gained attention for its potential therapeutic applications. Recent research has shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain 1,2-benzoxazol-3-ol derivatives effectively inhibited the activity of inflammatory cytokines, suggesting their potential use in treating inflammatory diseases.

The neuroprotective properties of 1,2-benzoxazol-3-ol have also been explored. A 2020 study in the European Journal of Pharmacology demonstrated that these compounds can protect neuronal cells from oxidative stress-induced damage. This finding opens up new avenues for developing neuroprotective agents for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, 1,2-benzoxazol-3-ol is also used in materials science. Its ability to form stable complexes with metal ions makes it useful in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery. A recent study published in the Journal of Materials Chemistry A highlighted the use of 1,2-benzoxazol-3-ol-based MOFs for efficient gas separation and storage.

In the realm of chemical research, the synthesis and characterization of 1,2-benzoxazol-3-ol have been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the cyclization of o-hydroxybenzamide derivatives under mild conditions. This approach not only simplifies the synthesis but also allows for easy modification of the molecule to create a wide range of derivatives with tailored properties.

The environmental impact of 1,2-benzoxazol-3-ol has also been a subject of interest. Research has shown that this compound is biodegradable and does not pose significant environmental risks when used responsibly. However, proper handling and disposal practices are still recommended to ensure environmental safety.

In conclusion, 1,2-benzoxazol-3-ol (CAS No. 21725-69-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical research. Its unique chemical structure and properties make it a valuable molecule for both academic and industrial pursuits. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.